Cas no 71748-57-7 (4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%))

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) is a synthetic retinoid derivative with high purity, primarily used in research applications involving retinoid metabolism and signaling pathways. The compound features a 4-keto modification and a 13-cis configuration, which influence its biological activity and stability. With a purity exceeding 85%, it is suitable for analytical and experimental studies requiring well-defined retinoid structures. Its methyl ester group enhances solubility in organic solvents, facilitating handling in laboratory settings. This compound is valuable for investigating retinoid-related processes, including cell differentiation and gene regulation, making it a useful tool for biochemical and pharmacological research.

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) structure

71748-57-7 structure

Product Name:4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)

CAS No:71748-57-7

MF:C₂₁H₂₈O₃

MW:328.445226669312

MDL:MFCD00870452

CID:1060926

PubChem ID:10471728

Update Time:2025-06-07

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) Chemical and Physical Properties

Names and Identifiers

- 4-Keto 13-cis-Retinoic Acid Methyl Ester
- 4-KETO 13-CIS-RETINOIC ACID
- methyl (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoate
- 13-cis-4-Oxo-retinoic acid Methyl Ester
- 4-oxo-(E)-methylretinoate
- 4-Oxo-retinoic acid methyl ester
- Methyl 13-cis-4-Oxoretinoate
- methyl 4-oxo-retinoate
- Methyl-4-oxo-retinoat
- Methyl-all-trans-4-oxo-retinoat
- (2Z,4E,6E,8E)-Methyl 3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
- DTXSID90440537
- 71748-57-7
- PD056485
- AKOS027439957
- SCHEMBL17769829
- METHYL (2Z,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXOCYCLOHEX-1-EN-1-YL)NONA-2,4,6,8-TETRAENOATE
- 4-Keto 13-cis-Retinoic Acid Methyl Ester (>90%)
- TS-08728
- (2Z,4E,6E,8E)-Methyl3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
- BCP16855
- Methyl13-cis-4-oxoretinoate
- 4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)
- MDL： MFCD00870452
- Inchi： 1S/C21H28O3/c1-15(8-7-9-16(2)14-20(23)24-6)10-11-18-17(3)19(22)12-13-21(18,4)5/h7-11,14H,12-13H2,1-6H3/b9-7+,11-10+,15-8+,16-14-
- InChI Key： VTSFDGSDUILKPM-ZTXQEUQPSA-N
- SMILES： O=C1C(C)=C(/C=C/C(=C/C=C/C(=C\C(=O)OC)/C)/C)C(C)(C)CC1

Computed Properties

Exact Mass: 328.20400
Monoisotopic Mass: 328.20384475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 653
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Melting Point: 68-71°C
Stability/Shelf Life: Store at 00C.
PSA: 43.37000
LogP: 4.87000

4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC10575-100 mg	Methyl 13-cis-4-Oxoretinoate	71748-57-7	>98%	100mg	$550.0	2022-03-01
DC Chemicals	DC10575-250 mg	Methyl 13-cis-4-Oxoretinoate	71748-57-7	>98%	250mg	$990.0	2022-03-01
DC Chemicals	DC10575-1 g	Methyl 13-cis-4-Oxoretinoate	71748-57-7	>98%	1g	$1980.0	2022-03-01
TRC	K204975-2.5mg	4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)	71748-57-7		2.5mg	$ 127.00	2023-09-07
TRC	K204975-25mg	4-Keto 13-cis-Retinoic Acid Methyl Ester (>85%)	71748-57-7		25mg	$ 1022.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M872184-1mg	Methyl13-cis-4-oxoretinoate	71748-57-7	98%	1mg	￥86.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M872184-10mg	Methyl13-cis-4-oxoretinoate	71748-57-7	98%	10mg	￥362.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M872184-50mg	Methyl13-cis-4-oxoretinoate	71748-57-7	98%	50mg	￥1,088.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M872184-250mg	Methyl13-cis-4-oxoretinoate	71748-57-7	98%	250mg	￥3,200.00	2022-01-13
eNovation Chemicals LLC	D546559-50mg	4-Keto13-cis-RetinoicAcid	71748-57-7	98%	50mg	$280	2024-05-24